Cas no 112665-43-7 (Seratrodast)

Seratrodast (AA 2414) is an antiasthmatic agent and a thromboxane A2 receptor (TP) antagonist

Seratrodast structure

Product Name:Seratrodast

CAS No:112665-43-7

Molecular Formula:C₂₂H₂₆O₄

Molecular Weight:354.4394

MDL:MFCD00875701

CID:62938

PubChem ID:253662316

Seratrodast Properties

Names and Identifiers

- Seratrodast
- benzeneheptanoic acid, -(2,4,5-trimethyl-3,6-dioxo-1,4-cyclohexadien-1-yl)-
- (+-)-7-(3,5,6-trimethyl-1,4-benzoquinon-2-yl)-7-phenylheptanoicacid
- aa-2414
- beta-(2,4,5-trimethyl-3,6-dioxo-1,4-cyclohexadien-1-yl)-bezeneheptanoicaci
- 5-(2,4,5-trimethyl-3,6,-dioxo-1,4-cyclohexadien-1-yl)benzeneheptanoic acid
- 7-(3,5,6-trimethy1-1,4-benzoquinon-2-y1)-7-phenylheptanoic acid
- 7-phenyl-7-(2,4,5-trimethyl-3,6-dioxo-1-cyclohexa-1,4-dienyl)heptanoic acid
- Abbott 73001
- 7-phenyl-7-(2,4,5-trimethyl-3,6-dioxocyclohexa-1,4-dien-1-yl)heptanoic Acid
- AA 2414
- (±)-7-(3,5,6-Trimethyl-1,4-benzoquinon-2-yl)-7-phenylheptanoic acid
- 5-(2,4,5-Trimethyl-3,6,-dioxo-1,4-cyclohexadien-1-yl)benze
- Bronic
- Bronica
- Serabenast
- Seltest
- Seratrodast [USAN:INN]
- ABT 001
- (+-)-7-(3,5,6-Trimethyl-1,4-benzoquinon-2-yl)-7-phenylheptanoic acid
- A 73001
- 7-(3,5,6-trimethyl-1,4-benzoquinon-2-yl)-7-phenylheptanoic acid
- C22H26O4
- DSSTox_CID_1397
- DSSTox_RID_76138
- Benzeneheptanoic acid, zeta-(2,4,5-trimethyl-3,6-dioxo-1,4-cyclohexadien-1-yl)-, (+-)-
- (+-)-2
- Seratrodast, >=98% (HPLC)
- HMS3264K16
- Q7452735
- Seratrodast (JAN/USAN/INN)
- 7-(3,5,6-trimethyl-1,4-benzoquinone-2-yl)-7-phenylheptanoic acid
- NSC759640
- SERATRODAST [MART.]
- 6-(6-Carboxy-1-phenylhexyl)-2,3,5-trimethylbenzoquinone
- SCHEMBL98402
- 103185-78-0
- 103186-19-2
- CHEBI:32126
- Bronica (TN)
- BS164397
- AKOS015911825
- Pharmakon1600-01502336
- D01123
- HMS3748I13
- NSC 759640
- SERATRODAST [USAN]
- (+-)-2,4,5-Trimethyl-3,6-dioxo-zeta-phenyl-1,4-cyclohexadiene-1-heptanoic acid
- Tox21_112774
- Seratrodast- Bio-X
- MFCD00875701
- BCP08860
- NCGC00181296-01
- (+/-)-2,4,5-TRIMETHYL-3,6-DIOXO-.ZETA.-PHENYL-1,4-CYCLOHEXADIENE-1-HEPTANOIC ACID
- 4U58JM421N
- (+/-)-2,4,5-Trimethyl-3,6-dioxo-zeta-phenyl-1,4-cyclohexadiene-1-heptanoic acid
- SMR002530529
- NCGC00181296-02
- HY-B0774
- AS-12945
- SERATRODAST [MI]
- SERATRODAST [JAN]
- FT-0631064
- DTXCID201397
- DB06739
- 7-phenyl-7-[2,4,5-trimethyl-3,6-bis(oxidanylidene)cyclohexa-1,4-dien-1-yl]heptanoic acid
- A802627
- BENZENEHEPTANOIC ACID, .ZETA.-(2,4,5-TRIMETHYL-3,6-DIOXO-1,4-CYCLOHEXADIEN-1-YL)-, (+/-)-
- 112665-43-7
- MLS006012011
- Benzeneoctanoic acid,H-(2,4,5-trimethyl-3,6-dioxo-1,4-cyclohexadien-1-yl)-
- AB01563274_01
- CCRIS 8939
- SERATRODAST [WHO-DD]
- L001973
- s2072
- DTXSID4021397
- SERATRODAST [INN]
- CCG-207903
- CAS-112665-43-7
- (+/-)-7-(3,5,6-Trimethyl-1,4-benzoquinon-2-yl)-7-phenylheptanoic Acid
- Abbott-73001
- ZBVKEHDGYSLCCC-UHFFFAOYSA-N
- ABT-001
- Seratrodast(AA-2414, ABT-001)
- J-002813
- UNII-4U58JM421N
- NSC-759640
- SR-01000944172
- 7-phenyl-7-(2,4,5-trimethyl-3,6-dioxocyclohexa-1,4-dienyl)heptanoic acid
- SR-01000944172-1
- 7-phenyl-7-(2,4,5-trimethyl-3,6-dioxo-cyclohexa-1,4-dien-1-yl)heptanoic acid
- Tox21_112774_1
- A-73001
- SBI-0636746.0001
- STL556121
- BRD-A60765580-001-01-8
- SERATRODAST
- BRD-A60765580-001-02-6
- 7-phenyl-7-(2,4,5-trimethyl-3,6-dioxocyclohexa-1,4-dien-1-yl)heptanoic acid
- AA-2414
- 7-(3,5,6-Trimethy1-1,4-benzoquinon-2-y1)-7-phenylheptanoic acid
- 7-Phenyl-7-(2,4,5-trimethyl-3,6-dioxo-1-cyclohexa-1,4-dienyl)heptanoic acid
- 5-(2,4,5-Trimethyl-3,6,-dioxo-1,4-cyclohexadien-1-yl)benzeneheptanoic acid
- +Expand
- MDL： MFCD00875701
- InChIKey： ZBVKEHDGYSLCCC-UHFFFAOYSA-N
- Inchi： 1S/C22H26O4/c1-14-15(2)22(26)20(16(3)21(14)25)18(17-10-6-4-7-11-17)12-8-5-9-13-19(23)24/h4,6-7,10-11,18H,5,8-9,12-13H2,1-3H3,(H,23,24)
- SMILES： O=C1C(C)=C(C)C(C(C)=C1C(C1C=CC=CC=1)CCCCCC(=O)O)=O

Computed Properties

Exact Mass: 354.18300
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 8
Monoisotopic Mass: 354.183
Heavy Atom Count: 26
Complexity: 633
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 4.4
Tautomer Count: 127
Surface Charge: 0
Topological Polar Surface Area: 71.4

Experimental Properties

LogP: 4.61000
PSA: 71.44000
Merck: 8459
Refractive Index: 1.584
Boiling Point: 288.592°C at 760 mmHg
Melting Point: 126.0 to 130.0 deg-C
Flash Point: 283.8 °C
Color/Form: Not available
Solubility: Not available
Density: 1.14

Seratrodast Security Information

Symbol: GHS08
RTECS：TZ2585500
WGK Germany：3
Safety Term：6.1
Safety Instruction： S26; S24/25
Packing Group：III
Packing Group：III
Risk Phrases：R36/37/38
Hazard Level：6.1
Dangerous goods sign： Xi
Hazardous Material transportation number：3336
Hazard Statement： H303-H361
Warning Statement： P201-P202-P280-P308+P313-P405-P501
Prompt：warning
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
PackingGroup：Ⅲ
Signal Word：Warning
HazardClass：6.1

Seratrodast Customs Data

HS CODE：29309070
Customs Data：

China Customs Code:
29309070

Seratrodast Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P007T5Y-10mg	Seratrodast	112665-43-7	98%	10mg	$6.00
A2B Chem LLC	AD63590-10mg	Seratrodast	112665-43-7	98%	10mg	$9.00	2024-04-20
Aaron	AR007TEA-100mg	Seratrodast	112665-43-7	97%	100mg	$33.00
abcr	AB454704-100mg	Seratrodast, 98%; .	112665-43-7	98%	100mg	€97.80
Advanced ChemBlocks	G-7422-100mg	Seratrodast	112665-43-7	98%	100mg	$90
Ambeed	A246719-1mg	7-Phenyl-7-(2,4,5-trimethyl-3,6-dioxocyclohexa-1,4-dien-1-yl)heptanoic acid	112665-43-7	98%	1mg	$6.0	2024-06-02
Axon Medchem	1447-10 mg	Seratrodast	112665-43-7	99%	10mg	€85.00	2023-07-10
Chemenu	CM105761-5g	7-phenyl-7-(2,4,5-trimethyl-3,6-dioxocyclohexa-1,4-dien-1-yl)heptanoic acid	112665-43-7	97%	5g	$330	2022-12-28
ChemScence	CS-2970-10mg	Seratrodast	112665-43-7	99.68%	10mg	$55.0	2022-04-28
DC Chemicals	DC9566-100 mg	Seratrodast	112665-43-7	>98%	100mg	$300.0	2022-02-28

Seratrodast Synthesis

Seratrodast Suppliers

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:112665-43-7)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:112665-43-7)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

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2. Gold nanoclusters with bright near-infrared photoluminescence†

Goutam Pramanik,Jana Humpolickova,Jan Valenta,Paromita Kundu,Sara Bals,Petr Bour,Martin Dracinsky,Petr Cigler Nanoscale, 2018,10, 3792-3798
3. Dissociative and non-dissociative adsorption dynamics of N2 on Fe(110)

Phys. Chem. Chem. Phys., 2012,14, 7471-7480
4. Post-functionalization through covalent modification of organic counter ions: a stepwise and controlled approach for novel hybrid polyoxometalate materials†

Aranya Kar,Chullikkattil P. Pradeep Dalton Trans., 2020,49, 12174-12179
5. Sources of radiation and absorption cells

Trans. Faraday Soc., 1945,41, 180-181
6. The rotating disc electrode: measurement protocols and reproducibility in the evaluation of catalysts for the oxygen evolution reaction†

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7. Integrating DNA strand displacement circuitry to the nonlinear hybridization chain reaction†

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8. Design of nanomaterials for applications in maternal/fetal medicine

N’Dea S. Irvin-Choy,Katherine M. Nelson J. Mater. Chem. B, 2020,8, 6548-6561
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10. Cu(ii)-catalyzed aerobic oxidative coupling of furans with indoles enables expeditious synthesis of indolyl–furans with blue fluorescence†

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